Cas no 2170123-35-8 (ethyl 2-(methylamino)propanoate hydrochloride)

• Product Name: ethyl 2-(methylamino)propanoate hydrochloride
• CAS No: 2170123-35-8
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• MDL: MFCD29047581
• CID: 5213233
• PubChem ID: 21907228
• Update Time: 2025-05-19

ethyl 2-(methylamino)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(methylamino)propanoate hydrochloride

• MDL： MFCD29047581
• Inchi： 1S/C6H13NO2.ClH/c1-4-9-6(8)5(2)7-3;/h5,7H,4H2,1-3H3;1H
• InChI Key： ONRCQWWOUUVQMT-UHFFFAOYSA-N
• SMILES： C(=O)(OCC)C(C)NC.Cl

Additional information on ethyl 2-(methylamino)propanoate hydrochloride

Professional Introduction to Ethyl 2-(methylamino)propanoate Hydrochloride (CAS No. 2170123-35-8)

Ethyl 2-(methylamino)propanoate hydrochloride (CAS No. 2170123-35-8) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention from researchers worldwide. This compound, characterized by its hydrochloride salt form, plays a pivotal role in various biochemical and pharmacological applications. The molecular backbone of ethyl 2-(methylamino)propanoate hydrochloride consists of an ester group linked to an amino-substituted propanoic acid, further modified by the hydrochloride salt, which enhances its solubility and reactivity in aqueous solutions.

The chemical properties of ethyl 2-(methylamino)propanoate hydrochloride make it a versatile intermediate in the synthesis of more complex molecules. Its structural features, including the presence of both polar and non-polar regions, allow for interactions with a wide range of biological targets. This characteristic has positioned it as a valuable building block in the development of novel therapeutic agents. Recent studies have highlighted its potential in modulating enzyme activity and receptor binding, making it a subject of intense interest in drug discovery initiatives.

In the realm of medicinal chemistry, the synthesis and application of ethyl 2-(methylamino)propanoate hydrochloride have been extensively explored. Researchers have leveraged its chemical framework to design derivatives with enhanced pharmacological profiles. For instance, modifications to the ester and amino functional groups have led to compounds with improved bioavailability and target specificity. These advancements underscore the importance of ethyl 2-(methylamino)propanoate hydrochloride as a key intermediate in the synthesis of next-generation pharmaceuticals.

The pharmacological significance of ethyl 2-(methylamino)propanoate hydrochloride extends beyond its role as a synthetic intermediate. It has been investigated for its potential effects on various biological pathways, including neurotransmitter systems and inflammatory responses. Preliminary findings suggest that derivatives of this compound may exhibit therapeutic benefits in conditions such as pain management and neurodegenerative disorders. These observations have prompted further research to elucidate the mechanisms through which ethyl 2-(methylamino)propanoate hydrochloride exerts its effects at the molecular level.

The industrial production of ethyl 2-(methylamino)propanoate hydrochloride adheres to stringent quality control measures to ensure consistency and purity. Advanced synthetic methodologies are employed to minimize impurities and optimize yield. The compound's stability under various storage conditions is also a critical consideration, necessitating careful packaging and handling protocols. These efforts ensure that researchers and pharmaceutical manufacturers receive a product that meets the highest standards for efficacy and safety.

The growing body of research on ethyl 2-(methylamino)propanoate hydrochloride underscores its potential as a cornerstone in modern drug development. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, leading to new insights into its applications. As our understanding of its pharmacological properties continues to expand, so too does its relevance in addressing complex medical challenges. The future prospects for this compound are promising, with ongoing studies aimed at uncovering novel therapeutic uses.

In conclusion, ethyl 2-(methylamino)propanoate hydrochloride (CAS No. 2170123-35-8) represents a fascinating compound with significant implications for pharmaceutical chemistry and drug discovery. Its unique structural features and versatile applications make it a valuable asset in the development of innovative treatments. As research progresses, we can anticipate further breakthroughs that will solidify its role as a key player in the advancement of medicinal chemistry.